Latrunculol A
Overview
Description
Latrunculol A is a macrolide. It has a role as a metabolite.
Scientific Research Applications
Bioavailability and Detection in Plasma
Latrunculol A, a 6,7-dihydroxy analog of latrunculin A, has shown greater cytotoxicity against murine and human colon tumor cell lines in vitro compared to latrunculin A. A study developed a simple plasma preparation and a rapid HPLC method for the detection of latrunculol A, facilitating its pharmacokinetic assessments and studies on its absorption, distribution, and metabolism (Shaw et al., 2009).
Structural and Functional Insights
The interaction of latrunculin A with actin and its structural effects have been studied, providing insights into its mode of action. These studies suggest that latrunculin A forms a complex with actin, affecting its polymerization and influencing other actin-binding proteins (Yarmola et al., 2000).
Acceleration of Actin Filament Depolymerization
Research has shown that latrunculin A not only sequesters actin monomers but also accelerates the depolymerization of actin filaments. This finding is crucial in understanding its effects on cells and has implications for its use in live-cell experiments (Fujiwara et al., 2018).
Synthetic Approaches
The total synthesis of latrunculin derivatives, such as 18-epi-latrunculol A, has been achieved. This synthetic route includes steps like enone cyclization/equilibration, Carreira alkynylation, and Mitsunobu macrolactonization, providing a foundation for the chemical study of latrunculin compounds (Williams & Smith, 2013).
Enhancing Development of Cloned Embryos
Latrunculin A has been found to improve the in vitro and in vivo development of somatic cell nuclear transfer embryos. This highlights its potential application in reproductive technology and animal cloning (Himaki et al., 2012).
Allosteric Effects on Actin Structure
A study focusing on the allosteric effects of latrunculin-A on actin structure has provided insights into its action on the actin-monomer subunit interface. This research is important for understanding how latrunculin-A disrupts actin filaments in cells (Morton et al., 2000).
properties
Product Name |
Latrunculol A |
|---|---|
Molecular Formula |
C22H33NO7S |
Molecular Weight |
455.6 g/mol |
IUPAC Name |
(4R)-4-[(1R,4Z,8S,9S,10Z,12S,15R,17R)-8,9,17-trihydroxy-5,12-dimethyl-3-oxo-2,16-dioxabicyclo[13.3.1]nonadeca-4,10-dien-17-yl]-1,3-thiazolidin-2-one |
InChI |
InChI=1S/C22H33NO7S/c1-13-3-6-15-10-16(11-22(28,30-15)19-12-31-21(27)23-19)29-20(26)9-14(2)5-8-18(25)17(24)7-4-13/h4,7,9,13,15-19,24-25,28H,3,5-6,8,10-12H2,1-2H3,(H,23,27)/b7-4-,14-9-/t13-,15+,16+,17-,18-,19-,22+/m0/s1 |
InChI Key |
JIGPCDTWTJZFFF-HKBWBMOLSA-N |
Isomeric SMILES |
C[C@H]/1CC[C@@H]2C[C@H](C[C@@](O2)([C@@H]3CSC(=O)N3)O)OC(=O)/C=C(\CC[C@@H]([C@H](/C=C1)O)O)/C |
Canonical SMILES |
CC1CCC2CC(CC(O2)(C3CSC(=O)N3)O)OC(=O)C=C(CCC(C(C=C1)O)O)C |
synonyms |
latrunculol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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